Cas no 80149-10-6 (6-(4-chlorophenyl)-6H-chromeno[4,3-b][1,8]naphthyridine)

• Product Name: 6-(4-chlorophenyl)-6H-chromeno[4,3-b][1,8]naphthyridine
• CAS No: 80149-10-6
• MF: C₂₁H₁₃ClN₂O
• MW: 344.79372382164
• CID: 985154
• PubChem ID: 337219
• Update Time: 2025-04-20

6-(4-chlorophenyl)-6H-chromeno[4,3-b][1,8]naphthyridine Chemical and Physical Properties

Names and Identifiers

• 6-(4-chlorophenyl)-6H-chromeno[4,3-b][1,8]naphthyridine
• DTXSID50320063
• 6-(4-Chlorophenyl)-6H-[1]benzopyrano[4,3-b][1,8]naphthyridine
• 80149-10-6
• NSC354318
• NSC-354318

• Inchi： 1S/C21H13ClN2O/c22-15-9-7-13(8-10-15)20-17-12-14-4-3-11-23-21(14)24-19(17)16-5-1-2-6-18(16)25-20/h1-12,20H
• InChI Key： HHOZZNHGFNBCDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2=CC3=CC=CN=C3N=C2C2C=CC=CC=2O1

Computed Properties

• Exact Mass: 344.0716407g/mol
• Monoisotopic Mass: 344.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 35Ų